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Compound of Interest

Compound Name: Diamminesilver(1+)

Cat. No.: B093023 Get Quote

Introduction and Application
Tollens' reagent is a chemical solution used in qualitative organic analysis to differentiate

between aldehydes and ketones.[1][2] The active species is the diamminesilver(I) complex,

[Ag(NH₃)₂]⁺, a mild oxidizing agent.[3][4] The test, often called the "silver mirror test," relies on

the principle that aldehydes are readily oxidized to the corresponding carboxylate ion, while the

silver(I) ions in the reagent are reduced to elemental silver.[5][6] This elemental silver

precipitates and, on a clean glass surface, forms a characteristic silver mirror, indicating a

positive test.[1][5] Most ketones, with the exception of alpha-hydroxy ketones, do not react and

yield a negative result.[1][6] Due to its short shelf life and potential hazards upon storage,

Tollens' reagent is not commercially available and must be freshly prepared in the laboratory for

immediate use.[1][7]

Reagents and Materials
Silver Nitrate (AgNO₃)

Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Aqueous Ammonia (NH₃ or NH₄OH)

Distilled or deionized water

Glass test tubes or flasks
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Pipettes or droppers

Beakers

Heating apparatus (e.g., warm water bath)

Summary of Reagent Concentrations
The following table summarizes various concentrations and quantities reported in the literature

for the preparation of Tollens' reagent. The choice of concentration may depend on the specific

application and desired scale.

Reagent Concentration / Amount Source(s)

Silver Nitrate (AgNO₃) 0.1 M aqueous solution [1][8][9]

10% (w/v) aqueous solution [10]

0.5 g in 10 mL distilled water

5.0 g in 50 mL distilled water [11]

Hydroxide Source
Dilute Sodium Hydroxide

(NaOH)
[1][5]

5% (w/v) Sodium Hydroxide

(NaOH)

0.8 M Potassium Hydroxide

(KOH)
[8][12]

2 M Sodium Hydroxide (NaOH) [13]

Ammonia Source
Dilute Aqueous Ammonia

(NH₄OH)

Concentrated Aqueous

Ammonia (NH₄OH)
[5][6]

2 M Ammonium Hydroxide

(NH₄OH)
[13]
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Experimental Workflow
The preparation of Tollens' reagent is a sequential process involving the formation and

subsequent dissolution of a silver(I) oxide precipitate to yield the active diamminesilver(I)

complex.

Experimental Workflow for Tollens' Reagent Preparation

Silver Nitrate
Solution (AgNO₃)

Brown Precipitate
Silver(I) Oxide (Ag₂O)

+

Sodium Hydroxide
Solution (NaOH) Tollens' Reagent

[Ag(NH₃)₂]⁺ Solution

+ (dropwise)

Aqueous Ammonia
(NH₃)

Click to download full resolution via product page

Caption: Workflow for preparing the diamminesilver(I) complex.

Detailed Experimental Protocol
This protocol describes a common laboratory-scale preparation of Tollens' reagent.

Step 1: Formation of Silver(I) Oxide

In a clean glass test tube, place approximately 2-3 mL of 0.1 M silver nitrate (AgNO₃)

solution.

Add one to two drops of dilute (e.g., 5%) sodium hydroxide (NaOH) solution.[1]

A brown precipitate of silver(I) oxide (Ag₂O) will form immediately.[4][5] The corresponding

reaction is: 2 AgNO₃(aq) + 2 NaOH(aq) → Ag₂O(s) + 2 NaNO₃(aq) + H₂O(l)[14]

Step 2: Formation of Diamminesilver(I) Complex

Add dilute (e.g., 2-5%) aqueous ammonia (NH₄OH) drop by drop to the suspension from

Step 1, while shaking or swirling the tube.[5]
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Continue adding ammonia just until the brown precipitate of Ag₂O completely dissolves,

resulting in a clear, colorless solution.[5][6] This solution is Tollens' reagent, containing the

[Ag(NH₃)₂]⁺ complex.[3] Avoid adding a large excess of ammonia.

The dissolution reaction is: Ag₂O(s) + 4 NH₃(aq) + H₂O(l) → 2 [Ag(NH₃)₂]⁺(aq) + 2

OH⁻(aq)[15]

Step 3: Performing the Test (Optional Application)

Add a small amount of the sample to be tested to the freshly prepared reagent.

Gently warm the mixture in a water bath.[4][5]

The formation of a silver mirror on the inner wall of the test tube, or a grey-black

precipitate, indicates a positive test for an aldehyde.[5]

Critical Safety Precautions
Explosion Hazard: Tollens' reagent must never be stored.[13] Upon standing, especially if

allowed to evaporate, it can form highly explosive silver nitride (Ag₃N) or silver fulminate.[4]

[13] The reagent must be prepared fresh immediately before use.

Corrosivity and Toxicity: The components of Tollens' reagent are hazardous. Silver nitrate

causes stains on skin and clothing, while sodium hydroxide and ammonia are caustic and

have irritating vapors.[16] Always wear appropriate personal protective equipment (PPE),

including safety goggles and gloves.

Disposal: All solutions and residues from the test must be neutralized and disposed of

immediately after the experiment is complete.

Disposal Protocol
Immediately after the experiment, quench the Tollens' reagent and any resulting mixtures.

To the test tube containing the reagent/residue, add an excess of dilute acid (e.g., 0.1 M HCl

or dilute nitric acid) to neutralize the solution and decompose the amminesilver complex.[4]

[13]
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Dispose of the resulting solution in accordance with local institutional guidelines for heavy

metal waste. Do not store the waste solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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